5-(n-Butylcarbamoyloxy)-1,3-benzoxathiol-2-one

• Molecular Formula: C12H13NO4S
• Molecular Weight: 267.30 g/mol
• IUPAC Name: (2-oxo-1,3-benzoxathiol-5-yl) N-butylcarbamate
• InChI: InChI=1S/C12H13NO4S/c1-2-3-6-13-11(14)16-8-4-5-9-10(7-8)18-12(15)17-9/h4-5,7H,2-3,6H2,1H3,(H,13,14)
• InChI Key: XCOWDJNNCGADLL-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)OC1=CC2=C(C=C1)OC(=O)S2

Description

5-(n-Butylcarbamoyloxy)-1,3-benzoxathiol-2-one is a useful research compound. Its molecular formula is C12H13NO4S and its molecular weight is 267.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-hydroxy-1,3-benzoxathiol-2-one (14.3 grams) was mixed with n-butyl isocyanate (8.85 grams) in 175 milliliters of methyl ethyl ketone in the presence of 1.3 milliliters of triethylamine. The reaction mixture was then heated at reflux temperature for 2.5 hours. The solvent was then removed from the reaction mixture by evaporation in vacuo. The off-white solid residue was recrystallized from toluene and the purified product, 5-(n-butylcarbamoyloxy)-1,3-benzoxathiol-2-one was obtained, as a white, fluffy, crystalline solid with a melting point of 99°-100° C. Elemental analysis calculated for C12H13NO4S (percent): carbon--53.92; hydrogen--4.90; nitrogen--5.24. Found: carbon--54.1; hydrogen--4.89; nitrogen--5.27.